5-ethynyl-2-methyl-2H-1,2,3,4-tetrazole
Overview
Description
“5-ethynyl-2-methyl-2H-1,2,3,4-tetrazole” is a derivative of tetrazole, which is a class of synthetic organic heterocyclic compounds . Tetrazoles are five-membered aromatic rings with four nitrogen atoms and one carbon atom . They play a very important role in medicinal and pharmaceutical applications .
Synthesis Analysis
The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields . A series of 1-substituted 1H-1,2,3,4-tetrazole compounds have been synthesized in good yields from amines, triethyl orthoformate, and sodium azide through the catalyzed reaction . The reaction of sodium azide with nitriles to give 1H-tetrazoles proceeds readily in water with zinc salts as catalysts .Molecular Structure Analysis
Tetrazole is a five-membered aza compound with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds . The Huckel 6π electrons are satisfied by four π electrons of the ring and one lone pair of electrons of nitrogen . The acidic nature of tetrazole is similar to corresponding carboxylic acids, but there is a difference in annular tautomerism of ring tetrazoles to carboxylic acids .Chemical Reactions Analysis
Tetrazoles easily react with acidic materials and strong oxidizers (acidic chloride, anhydrides, and strong acids) to liberate corrosive and toxic gases and heat . They undergo reaction with few active metals and produce new compounds which are explosives to shocks . They involve exothermic reactions with reducing agents .Physical And Chemical Properties Analysis
Tetrazole is a crystalline light yellow powder and odorless . It shows a melting point temperature at 155–157°C . On heating, tetrazoles decompose and emit toxic nitrogen fumes . They are burst vigorously on exposed to shock, fire, and heat on friction . Tetrazole dissolves in water, acetonitrile, etc .Mechanism of Action
The presence of free N-H causes the acidic nature of tetrazoles and forms both aliphatic and aromatic heterocyclic compounds . Heterocycles of tetrazoles can stabilize the negative charge by delocalization and show corresponding carboxylic acid pKa values . Tetrazole nitrogen electron density results in the formation of so many stable metallic compounds and molecular complexes .
Safety and Hazards
Tetrazole is a hazardous substance that may pose risks to human health and the environment, and should be handled according to safety procedures . When using tetrazole, personal protective equipment such as gloves, glasses, and lab coats should be worn . Avoid inhaling tetrazole dust or contact with skin and eyes . Tetrazole should be stored and handled away from oxidizers, strong acids, and strong bases to avoid dangerous reactions .
Future Directions
Tetrazoles and their derivatives have diverse biological applications, predominantly in the area of material and medicinal chemistry . They act as nonclassical bioisosteres of carboxylic acids due to their near pKa values . Their physical and chemical properties and applications are being extensively researched . Theoretical studies of oxygen balance and nitrogen percentage suggest that these molecules can be utilized as energetic materials .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-ethynyl-2-methyl-2H-1,2,3,4-tetrazole involves the reaction of 5-azido-2-methyl-2H-1,2,3,4-tetrazole with ethynylmagnesium bromide.", "Starting Materials": [ "5-azido-2-methyl-2H-1,2,3,4-tetrazole", "ethynylmagnesium bromide" ], "Reaction": [ "To a solution of 5-azido-2-methyl-2H-1,2,3,4-tetrazole in anhydrous THF, add ethynylmagnesium bromide dropwise at -78°C under nitrogen atmosphere.", "Allow the reaction mixture to warm up to room temperature and stir for 12 hours.", "Quench the reaction by adding saturated ammonium chloride solution and extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Purify the crude product by column chromatography using hexane/ethyl acetate as the eluent to obtain 5-ethynyl-2-methyl-2H-1,2,3,4-tetrazole as a white solid." ] } | |
CAS RN |
75394-63-7 |
Product Name |
5-ethynyl-2-methyl-2H-1,2,3,4-tetrazole |
Molecular Formula |
C4H4N4 |
Molecular Weight |
108.1 |
Purity |
95 |
Origin of Product |
United States |
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